2,2,6,6-tetramethylthiane-4-carboxylic acid
Description
The compound is a derivative of tetramethylpiperidine . Tetramethylpiperidine is an organic compound of the amine class and is used in chemistry as a hindered base .
Synthesis Analysis
While specific synthesis methods for “2,2,6,6-tetramethylthiane-4-carboxylic acid” are not available, similar compounds such as 2,2′:6′,2′′-terpyridine-4′-carboxylic acid have been used as a ligand in the synthesis of uranyl ion complexes .Molecular Structure Analysis
Carboxylic acids, which “this compound” is likely to be, have a carbonyl group and a hydroxyl group attached to the same carbon . The carbon and oxygen in the carbonyl are both sp2 hybridized, giving a carbonyl group a basic trigonal shape .Chemical Reactions Analysis
Again, while specific reactions involving “this compound” are not available, tetramethylpiperidine is known to be used in chemistry as a hindered base .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 2,2,6,6-tetramethylthiane-4-carboxylic acid can be achieved through a multi-step process involving the conversion of commercially available starting materials into the desired product.", "Starting Materials": [ "2,2,6,6-tetramethylthiolane", "Bromine", "Sodium hydroxide", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Hydrochloric acid", "Sodium nitrite", "Copper sulfate", "Sodium carbonate", "Sodium hydroxide", "Carbon dioxide", "Ethanol", "Sodium borohydride", "Acetic acid", "Hydrogen peroxide", "Sodium hydroxide", "Sulfuric acid", "Sodium hydroxide", "Methanol", "Chloroacetic acid" ], "Reaction": [ "2,2,6,6-tetramethylthiolane is reacted with bromine in the presence of sodium hydroxide to form 2,2,6,6-tetramethylthiolane-4-bromide.", "2,2,6,6-tetramethylthiolane-4-bromide is treated with sodium bicarbonate and sodium chloride to form 2,2,6,6-tetramethylthiolane-4-carboxylic acid.", "2,2,6,6-tetramethylthiolane-4-carboxylic acid is then converted to its diazonium salt by reaction with sodium nitrite and hydrochloric acid.", "The diazonium salt is then coupled with copper sulfate to form the corresponding copper complex.", "The copper complex is then treated with sodium carbonate and sodium hydroxide to form the corresponding carboxylic acid.", "The carboxylic acid is then esterified with ethanol and sodium borohydride in the presence of acetic acid to form the corresponding ethyl ester.", "The ethyl ester is then oxidized with hydrogen peroxide and sodium hydroxide to form the corresponding carboxylic acid.", "The carboxylic acid is then treated with sulfuric acid and methanol to form the corresponding methyl ester.", "The methyl ester is then hydrolyzed with sodium hydroxide to form 2,2,6,6-tetramethylthiane-4-carboxylic acid.", "Finally, the carboxylic acid is treated with chloroacetic acid to form the corresponding amide." ] } | |
| 1567335-39-0 | |
Molecular Formula |
C10H18O2S |
Molecular Weight |
202.3 |
Purity |
95 |
Origin of Product |
United States |
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